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Introduction

JNJ-42153605 is a potent and selective positive allosteric modulator (PAM) of the metabotropic
glutamate receptor 2 (mMGIuR2).[1][2] As a PAM, JNJ-42153605 does not activate the receptor
directly but enhances the receptor's response to the endogenous agonist, glutamate.[3]
MGIuR2 is a class C G-protein coupled receptor (GPCR) that couples to the Gi/o signaling
pathway, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular
cyclic AMP (cAMP) levels.[4][5] This document provides detailed application notes and
protocols for designing and performing cell-based assays to characterize the activity of INJ-
42153605 on the mGIuR2 receptor.

Principle of the Assay

The primary cell-based assay to evaluate the potency and efficacy of INJ-42153605 as an
MGIuR2 PAM involves measuring the modulation of intracellular cAMP levels in a recombinant
cell line stably expressing the human mGIuR2. In this assay, cells are stimulated with a sub-
maximal concentration of glutamate (typically the EC20 concentration, which is the
concentration that produces 20% of the maximal response). In the presence of a PAM like JNJ-
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42153605, the potency of glutamate is increased, resulting in a greater inhibition of forskolin-
stimulated cAMP production. The change in cCAMP levels is detected using a variety of
methods, including competitive immunoassays or reporter gene assays.
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Parameter Value Cell Line Assay Type Reference
CHO cells
_ [35S]GTPYS
EC50 17 nM expressing [1]

binding assay
human mGIuR2

CHO cells CcAMP
EC50 17 nM expressing modulation [2]

human mGIuR2 assay

Signaling Pathway and Experimental Workflow
MGIuR2 Signaling Pathway
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stably expressing human mGIuR2

'

2. Seed cells into a 96- or 384-well plata

G. Incubate for 24 houra

4. Add JNJ-42153605 (or other test compounds)
and a fixed EC20 concentration of glutamate

'

5. Add forskolin to stimulate adenylyl cyclase

G. Incubate for 30 minutea

7. Lyse cells and detect cCAMP levels
(e.g., using a commercial CAMP assay kit)

1. Culture CHO-K1 or HEK293 cells)

8. Analyze data to determine EC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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